Cas no 911312-71-5 (Ethyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate)

• Product Name: Ethyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate
• CAS No: 911312-71-5
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 1090662
• PubChem ID: 69298230
• Update Time: 2025-04-20

Ethyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate
• ethyl 3-chloro-4-pyrazol-1-ylbenzoate
• Ethyl3-chloro-4-(1H-pyrazol-1-yl)benzoate
• DTXSID80740194
• SCHEMBL5063290
• 911312-71-5
• XXKBTIMQIMBDGU-UHFFFAOYSA-N
• ethyl 3-chloro-4-pyrazol-1-yl-benzoate

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)9-4-5-11(10(13)8-9)15-7-3-6-14-15/h3-8H,2H2,1H3
• InChI Key： XXKBTIMQIMBDGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles